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Compound of Interest

Compound Name: 2-Furamide

Cat. No.: B1196590 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe and

compliant disposal of 2-Furamide. Adherence to these protocols is vital to protect personnel

and the environment from potential hazards.

Immediate Safety and Disposal Overview
2-Furamide, a furan-containing organic compound, requires careful handling and disposal.

While not specifically listed as a hazardous waste by the U.S. Environmental Protection Agency

(EPA), it is imperative to manage it as a potentially hazardous chemical. The primary

recommended disposal methods are incineration by a licensed chemical destruction facility or

other thermal destruction methods. Under no circumstances should 2-Furamide be disposed

of down the drain or in regular trash.

Key Data for Disposal Considerations
A thorough understanding of 2-Furamide's properties is essential for its safe management. The

following table summarizes key data relevant to its disposal.
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Property Value Citation

Chemical Name 2-Furamide [1][2]

CAS Number 609-38-1 [1][2]

Molecular Formula C5H5NO2 [1][2]

Physical State
White to light yellow crystalline

powder
[1][2]

Flash Point 119.9 °C [3]

Hazard Classification
Skin, eye, and respiratory

irritant.

Step-by-Step Disposal Protocol
Follow these procedures to ensure the safe and compliant disposal of 2-Furamide waste.

1. Waste Identification and Segregation:

Properly label all containers with "2-Furamide Waste" and include the full chemical name.

Segregate 2-Furamide waste from other waste streams to prevent accidental mixing and

reactions.

2. Personal Protective Equipment (PPE):

Before handling 2-Furamide waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

3. Waste Accumulation and Storage:

Collect 2-Furamide waste in a designated, well-labeled, and sealed container.
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The container must be in good condition and compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

4. Consultation and Professional Disposal:

Crucially, consult your institution's Environmental Health and Safety (EHS) department. They

will provide specific guidance based on local, state, and federal regulations.

Arrange for the collection and disposal of the 2-Furamide waste through a licensed

hazardous waste disposal contractor.

Provide the contractor with the Safety Data Sheet (SDS) for 2-Furamide to ensure they have

all the necessary information for safe handling and disposal.

5. Documentation:

Maintain accurate records of the amount of 2-Furamide waste generated and its disposal

date.

Keep copies of all waste manifests and other documentation provided by the disposal

contractor.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Furamide.
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Figure 1. Decision workflow for the proper disposal of 2-Furamide waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1196590?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a guide and does not replace the need to comply

with all applicable local, state, and federal regulations. Always consult your institution's EHS

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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